Cas no 61114-43-0 (2-(2,5-dichlorophenyl)cyclopropan-1-amine)

2-(2,5-Dichlorophenyl)cyclopropan-1-amine is a cyclopropylamine derivative featuring a dichlorophenyl substituent, offering unique structural and electronic properties for synthetic and pharmaceutical applications. Its rigid cyclopropane ring and electron-withdrawing chlorine groups enhance reactivity, making it a valuable intermediate in medicinal chemistry, particularly in the development of bioactive compounds. The compound's stereochemistry and functional group compatibility allow for selective modifications, enabling its use in the synthesis of chiral amines and heterocyclic frameworks. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. Its potential as a building block for agrochemicals and pharmacologically active molecules underscores its versatility in organic synthesis.
2-(2,5-dichlorophenyl)cyclopropan-1-amine structure
61114-43-0 structure
Product Name:2-(2,5-dichlorophenyl)cyclopropan-1-amine
CAS No:61114-43-0
MF:C9H9Cl2N
MW:202.080460309982
CID:6251863
PubChem ID:191227
Update Time:2025-10-22

2-(2,5-dichlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dichlorophenyl)cyclopropan-1-amine
    • AKOS005265419
    • 61114-43-0
    • EN300-1232622
    • Inchi: 1S/C9H9Cl2N/c10-5-1-2-8(11)6(3-5)7-4-9(7)12/h1-3,7,9H,4,12H2
    • InChI Key: HWVLFVDCULHPCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1CC1N)Cl

Computed Properties

  • Exact Mass: 201.0112047g/mol
  • Monoisotopic Mass: 201.0112047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

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Additional information on 2-(2,5-dichlorophenyl)cyclopropan-1-amine

2-(2,5-Dichlorophenyl)cyclopropan-1-amine: A Comprehensive Overview

The compound 2-(2,5-dichlorophenyl)cyclopropan-1-amine (CAS No. 61114-43-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials with enhanced mechanical and thermal stability.

2-(2,5-Dichlorophenyl)cyclopropan-1-amine is characterized by its cyclopropane ring, which introduces strain into the molecule, making it highly reactive under certain conditions. This reactivity is exploited in various chemical reactions, including cycloadditions and nucleophilic substitutions. The presence of two chlorine atoms on the phenyl ring further enhances the compound's electronic properties, making it a valuable precursor in the synthesis of complex organic molecules.

Recent research has focused on the application of 2-(2,5-dichlorophenyl)cyclopropan-1-amine in the development of advanced polymers and composites. Scientists have discovered that incorporating this compound into polymer matrices can significantly improve their mechanical strength and thermal resistance. For instance, a study published in *Advanced Materials* demonstrated that polymers synthesized with this compound exhibit superior performance under high-stress conditions compared to traditional materials.

In addition to its role in materials science, 2-(2,5-dichlorophenyl)cyclopropan-1-amine has also been explored for its potential in pharmaceutical applications. Its unique structure allows for the creation of bioactive compounds with specific pharmacological properties. Researchers have reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

The synthesis of 2-(2,5-dichlorophenyl)cyclopropan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving scalability for industrial applications.

From an environmental perspective, understanding the ecological impact of 2-(2,5-dichlorophenyl)cyclopropan-1-amine is crucial for its sustainable use. Studies have shown that while the compound itself is not inherently hazardous under normal conditions, its degradation products require careful monitoring to prevent adverse effects on ecosystems.

In conclusion, 2-(2,5-dichlorophenyl)cyclopropan-1-amine (CAS No. 61114-43-0) stands as a testament to the ingenuity of modern chemistry. Its versatile properties and wide-ranging applications make it a key player in both academic research and industrial innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly grow.

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